Benzamide, N-tetrahydrofurfuryl-4-fluoro-

• IUPAC Name: 4-fluoro-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H14FNO2/c13-10-5-3-9(4-6-10)12(15)14-8-11-2-1-7-16-11/h3-6,11H,1-2,7-8H2,(H,14,15)
• InChI Key: YLCHGPYMLNKWSY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol

Description

Benzamide, N-tetrahydrofurfuryl-4-fluoro- is an organic compound with the molecular formula C₁₂H₁₄FNO₂ and a molecular weight of 223.2435 g/mol . This compound is characterized by the presence of a benzamide group substituted with a tetrahydrofurfuryl and a fluorine atom at the para position of the benzene ring .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzamide, N-tetrahydrofurfuryl-4-fluoro- typically involves the reaction of 4-fluorobenzoic acid with tetrahydrofurfurylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an anhydrous solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production of Benzamide, N-tetrahydrofurfuryl-4-fluoro- follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

Benzamide, N-tetrahydrofurfuryl-4-fluoro- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert the amide group to an amine.

Substitution: The fluorine atom in the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: 4-fluorobenzoic acid derivatives.

Reduction: Tetrahydrofurfurylamine derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

Benzamide, N-tetrahydrofurfuryl-4-fluoro- has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein-ligand binding.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzamide, N-tetrahydrofurfuryl-4-fluoro- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Benzamide, N-tetrahydrofurfuryl-3-fluoro-: Similar structure but with the fluorine atom at the meta position.

4-Fluorobenzamide: Lacks the tetrahydrofurfuryl group.

Uniqueness

Benzamide, N-tetrahydrofurfuryl-4-fluoro- is unique due to the combination of the tetrahydrofurfuryl group and the fluorine atom at the para position, which imparts distinct chemical and biological properties compared to its analogs .